(6-(Benzyloxy)-5-methylpyridin-3-yl)boronic acid

• IUPAC Name: (5-methyl-6-phenylmethoxypyridin-3-yl)boronic acid
• InChI: InChI=1S/C13H14BNO3/c1-10-7-12(14(16)17)8-15-13(10)18-9-11-5-3-2-4-6-11/h2-8,16-17H,9H2,1H3
• InChI Key: XFSHWFVWTSYSGZ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(N=C1)OCC2=CC=CC=C2)C)(O)O
• Molecular Formula: C13H14BNO3
• DSSTOX Substance ID: DTXSID60695532
• Molecular Weight: 243.07 g/mol
• CAS RN: 1356087-42-7

Description

“(6-(Benzyloxy)-5-methylpyridin-3-yl)boronic acid” is a boronic acid derivative. Boronic acids have been widely studied in medicinal chemistry due to their various biological applications such as anticancer, antibacterial, antiviral activity, and even their application as sensors and delivery systems.

Synthesis Analysis

The synthesis of boronic acids is relatively simple and well known. They were first synthesized in 1860 by Edward Frankland and can be used as building blocks and synthetic intermediates. The synthetic processes used to obtain these active compounds are also referred.

Molecular Structure Analysis

Boronic acids are the most commonly studied boron compound in organic chemistry. The molecular modification by the introduction of the boronic acid group to bioactive molecules has shown to modify selectivity, physicochemical, and pharmacokinetic characteristics, with the improvement of the already existing activities.

Chemical Reactions Analysis

Boronic acids have been employed in various chemical reactions. For instance, they have been used in the Pd-catalyzed C─C Suzuki-Miyaura couplings. Other highly useful transformations based on boronic acids include the Petasis reaction, C─N and C─O coupling (Chan-Lam coupling), Liebeskind-Srogl coupling, regioselective deuteration, or sulfonamide formation.

Mechanism of Action

Boronic acids act as reversible covalent inhibitors, blocking the action of nucleophilic threonine residues in the active sites of the proteasome.

Future Directions

The interest in boronic acids has been growing, especially after the discovery of the drug bortezomib. This review reinforces the relevance of extending the studies with boronic acids in medicinal chemistry, in order to obtain new promising drugs shortly. There have been recent advances in the synthesis of boronic acid derivatives, and boronic acids are increasingly being seen in approved drugs.